Cas no 42413-03-6 (3-chloro-4-methylbenzene-1-sulfonyl chloride)

• Product Name: 3-chloro-4-methylbenzene-1-sulfonyl chloride
• CAS No: 42413-03-6
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• MDL: MFCD00203987
• CID: 89510
• PubChem ID: 24879385
• Update Time: 2025-06-07

3-chloro-4-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methylbenzene-1-sulfonyl chloride
• 3-Chloro-4-methylbenzenesulphonyl chloride
• 3-Chloro-p-toluenesulphonyl chloride
• 3-CHLORO-4-METHYLBENZENESULFONYL CHLORIDE
• 2-Chlorotoluene-4-sulfonic acid chloride
• 3-Chloro-4-toluenesulfonyl chloride
• 3-Chloro-p-toluene sulfochloride
• NSC90118
• PubChem5098
• NCIOpen2_006167
• GNYVVCRRZRVBDD-UHFFFAOYSA-N
• 3-Chloro-p-toluenesulfonyl chloride
• 2-chloro-p-toluenesulfonyl chloride
• STR02681
• STK502404
• SBB046749
• BBL037537
• VZ26647
• MCUL
• 2-chloro-p-toluenesulfochloride
• EN300-39543
• CK2501
• 3-chloro-4-methyl-benzenesulfonyl chloride
• 42413-03-6
• SY045446
• NSC 90118
• 3-chloranyl-4-methyl-benzenesulfonyl chloride
• 3-Chloro-4-methyl-1-benzenesulfonyl Chloride
• 3-Chloro-4-methylbenzenesulfonyl chloride, 97%
• FT-0615416
• 3-CHLORO-4-METHYLBENZENE-1-SULFONYLCHLORIDE
• AM62603
• NS00031175
• 2-chloro-toluene-4-sulfonic acid chloride
• J-200055
• 3-Chloro-4-methylphenylsulfonyl chloride
• 3-chloro-4-methylbenzensulfonyl chloride
• BP-10509
• A825891
• CS-W013047
• NSC-90118
• MFCD00203987
• AKOS000150854
• F9995-2521
• SCHEMBL242381
• DTXSID50962462
• EC 412-890-1
• DB-050910
• ALBB-001013
• 3-chloro-4-methylbenzene-1-sulfonyl chloride

• MDL： MFCD00203987
• Inchi： 1S/C7H6Cl2O2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,1H3
• InChI Key： GNYVVCRRZRVBDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)S(=O)(=O)Cl
• BRN： 2364094

Computed Properties

• Exact Mass: 223.94700
• Monoisotopic Mass: 223.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: crystal
• Density: 1.458
• Melting Point: 34-38 °C (lit.)
• Boiling Point: 306 ºC
• Flash Point: 139 ºC
• Refractive Index: 1.559
• PSA: 42.52000
• LogP: 3.65670
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

3-chloro-4-methylbenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317-H412
• Warning Statement： P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34-43-52/53
• Safety Instruction： S23-S26-S36/37/39-S45-S61
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R43; R52/53
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-chloro-4-methylbenzene-1-sulfonyl chloride

Professional Introduction to 3-chloro-4-methylbenzene-1-sulfonyl chloride (CAS No. 42413-03-6)

3-chloro-4-methylbenzene-1-sulfonyl chloride, with the chemical identifier CAS No. 42413-03-6, is a versatile sulfonating agent that has garnered significant attention in the field of pharmaceutical and fine chemical synthesis. This compound serves as a crucial intermediate in the preparation of various sulfonamide derivatives, which are widely recognized for their pharmacological properties. The presence of both chloro and methyl substituents on the benzene ring enhances its reactivity, making it a valuable building block for medicinal chemists.

The structure of 3-chloro-4-methylbenzene-1-sulfonyl chloride features a sulfonyl chloride functional group at the para position relative to the methyl group and a chloro substituent at the ortho position. This specific arrangement imparts unique electronic and steric properties, facilitating selective reactions under controlled conditions. The sulfonyl chloride moiety is highly reactive towards nucleophiles, enabling its conversion into sulfonamides, sulfonates, and other derivatives essential for drug development.

In recent years, 3-chloro-4-methylbenzene-1-sulfonyl chloride has been extensively studied for its role in synthesizing biologically active compounds. One notable application is in the development of antimicrobial agents, where sulfonamides derived from this intermediate have demonstrated promising efficacy against resistant bacterial strains. The compound’s ability to undergo facile nucleophilic substitution reactions makes it an ideal candidate for generating structurally diverse sulfonamide libraries, which are instrumental in high-throughput screening programs.

Advances in pharmaceutical research have highlighted the importance of 3-chloro-4-methylbenzene-1-sulfonyl chloride in designing novel therapeutic agents. For instance, researchers have utilized this compound to synthesize sulfonamides with enhanced binding affinity to target enzymes and receptors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-chloro-4-methylbenzene-1-sulfonyl chloride exhibit potent inhibitory activity against carbonic anhydrase, a key enzyme involved in conditions such as glaucoma and altitude sickness.

The synthetic utility of 3-chloro-4-methylbenzene-1-sulfonyl chloride extends beyond pharmaceutical applications. In agrochemical research, this intermediate has been employed to develop novel herbicides and fungicides. The reactivity of the sulfonyl chloride group allows for the introduction of various functional groups, enabling the creation of compounds with tailored biological activities. This flexibility has made 3-chloro-4-methylbenzene-1-sulfonyl chloride a preferred choice for synthetic chemists working on crop protection agents.

In addition to its role in drug discovery and agrochemicals, 3-chloro-4-methylbenzene-1-sulfonyl chloride finds applications in material science. The compound’s ability to participate in cross-coupling reactions makes it useful for synthesizing advanced polymers and coatings with enhanced thermal and chemical stability. Recent innovations have shown its potential in developing conductive polymers for electronic devices, where sulfonamide-based materials exhibit superior performance characteristics.

The chemical properties of 3-chloro-4-methylbenzene-1-sulfonyl chloride are further enhanced by its solubility in common organic solvents, which facilitates its use in various synthetic protocols. Its stability under standard reaction conditions ensures consistent yields, making it a reliable reagent for industrial-scale production. As research continues to uncover new applications, the demand for high-purity forms of this compound is expected to grow.

Future directions in the study of 3-chloro-4-methylbenzene-1-sulfonyl chloride may focus on exploring its role in green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. By leveraging catalytic methods and solvent-free reactions, researchers aim to enhance the efficiency of processes involving this intermediate while adhering to principles of sustainability.

Overall, 3-chloro-4-methylbenzene-1-sulfonyl chloride (CAS No. 42413-03-6) represents a cornerstone compound in modern chemical synthesis. Its broad applicability across multiple industries underscores its significance as a key intermediate for developing innovative solutions. As advancements in synthetic methodologies continue to evolve, this compound will remain integral to progress in pharmaceuticals, agrochemicals, and material science.